Cas no 17238-46-9 (b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI))

• Product Name: b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI)
• CAS No: 17238-46-9
• MF: C₁₈H₁₉NO₉
• MW: 393.344765901566
• CID: 200588
• PubChem ID: 186024
• Update Time: 2025-04-19

b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-[[(methylamino)carbonyl]oxy]-1-naphthalenyl (9CI)
• beta-D-Glucopyranosiduronic acid, 4-(((methylamino)carbonyl)oxy)-1-naphthalenyl
• 17238-46-9
• 4-[Hydroxy(methylimino)methoxy]naphthalen-1-yl hexopyranosiduronic acid
• DTXSID20938134
• 4-(Methylcarbamoyloxy)-1-naphthyl glucuronide

• Inchi： 1S/C18H19NO9/c1-19-18(25)27-11-7-6-10(8-4-2-3-5-9(8)11)26-17-14(22)12(20)13(21)15(28-17)16(23)24/h2-7,12-15,17,20-22H,1H3,(H,19,25)(H,23,24)/t12-,13-,14+,15-,17+/m0/s1
• InChI Key： IUAPXXXQMAEWEX-KSXIZUIISA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C(C2C=CC=CC1=2)OC(NC)=O)O)O)O

Computed Properties

• Exact Mass: 393.10597
• Monoisotopic Mass: 393.105981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 0.8

Experimental Properties

• Density: 1.568
• Boiling Point: 686.3°C at 760 mmHg
• Flash Point: 368.8°C
• Refractive Index: 1.678
• PSA: 154.78